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Compound of Interest

Compound Name: Boc-his(3-bom)-ome hcl

CAS No.: 83468-80-8

Cat. No.: B613690

Get Quote

Histidine's unique imidazole side chain is a cornerstone of functionality in a vast number of

biologically active peptides and proteins, participating in catalysis, metal ion coordination, and

proton transfer mechanisms.[1] However, this very reactivity presents a significant hurdle in

synthetic peptide chemistry. The imidazole ring is nucleophilic, basic, and prone to facilitating

racemization of the α-carbon during peptide coupling steps, which can compromise the

stereochemical integrity and biological activity of the final product.[1][2]

To navigate these challenges, a suite of protecting group strategies has been developed. This

guide focuses on Boc-His(3-Bom)-OMe HCl (methyl (2S)-3-{1-[(benzyloxy)methyl]-1H-

imidazol-5-yl}-2-[(tert-butoxycarbonyl)amino]propanoate hydrochloride), a meticulously

designed histidine derivative that provides robust solutions to the core problems encountered in

peptide synthesis. This derivative employs three distinct protecting groups:

Boc (tert-butyloxycarbonyl): A well-established, acid-labile protecting group for the α-amino

functionality, forming the basis of the Boc/Bzl solid-phase peptide synthesis (SPPS) strategy.

[3]
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OMe (Methyl Ester): A simple protecting group for the C-terminal carboxylate, allowing for

solution-phase manipulations or subsequent deprotection for fragment condensation.

Bom (Benzyloxymethyl): The critical protecting group for the imidazole side chain. By

alkylating the π-nitrogen (N-3), the Bom group effectively stericly and electronically hinders

the imidazole's ability to catalyze racemization during activation.[2][4][5]

This technical guide provides a comprehensive overview of the chemical properties, strategic

applications, and detailed handling protocols for Boc-His(3-Bom)-OMe HCl, empowering

researchers to leverage this valuable building block for the successful synthesis of complex

peptides.

I. Physicochemical and Structural Properties
Boc-His(3-Bom)-OMe HCl is typically supplied as a white to off-white solid with a purity of

≥98%.[6][7][8] The hydrochloride salt form is utilized to enhance the compound's stability and

handling characteristics.[8]

Below is a summary of its key physicochemical properties:

Property Value Source(s)

Chemical Name

methyl (2S)-3-{1-

[(benzyloxy)methyl]-1H-

imidazol-5-yl}-2-[(tert-

butoxycarbonyl)amino]propano

ate hydrochloride

CAS Number 83468-80-8 [7][9]

Molecular Formula C₂₀H₂₇N₃O₅·HCl [6][7][9]

Molecular Weight 425.91 g/mol [10][11]

Typical Purity ≥98% [6][7]

Storage Conditions

2-8°C, store under inert gas.

For long-term storage, -15°C is

recommended.

[7][10][11]
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Structural Elucidation
The precise arrangement of the protecting groups is fundamental to the functionality of this

reagent. The diagram below illustrates the molecular structure.

Caption: Structure of Boc-His(3-Bom)-OMe HCl.

II. Core Application & Mechanistic Rationale in SPPS
The primary application of Boc-His(3-Bom)-OMe HCl is as a building block in Boc-strategy

solid-phase peptide synthesis (SPPS). Its design directly addresses the critical challenge of

histidine-induced racemization.

Causality of Racemization Suppression
Histidine is particularly susceptible to racemization during the carboxyl activation step required

for peptide bond formation.[12] The unprotected π-nitrogen of the imidazole ring is sufficiently

basic to abstract the acidic proton from the α-carbon, leading to the formation of a planar,

achiral enolate intermediate. Reprotonation can then occur from either face, resulting in a

mixture of L- and D-isomers.

The Bom group at the N-3 (π) position provides a robust defense against this pathway. By

alkylating the π-nitrogen, the lone pair of electrons is no longer available to act as an

intramolecular base, thus preserving the stereochemical integrity of the α-carbon. This makes

Boc-His(3-Bom)-OH and its derivatives invaluable for syntheses where racemization of

histidine is a significant risk.[2][4][5]

Workflow Integration in Boc-SPPS
The use of Boc-His(3-Bom)-OMe HCl (or its corresponding carboxylic acid, Boc-His(3-Bom)-

OH, for direct use in SPPS) integrates seamlessly into the standard Boc-SPPS workflow.

Caption: Boc-SPPS cycle using a protected histidine derivative.

III. Reactivity and Key Experimental Protocols
Proper handling and deprotection are critical for the successful application of Boc-His(3-Bom)-
OMe HCl. The three protecting groups are removed under orthogonal conditions.
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Protocol 1: Nα-Boc Group Deprotection
The Boc group is acid-labile. However, studies have shown that the Boc group on a His(Bom)

residue can be unusually resistant to cleavage compared to other amino acids.[13] This can

lead to incomplete deprotection and subsequent deletion sequences in the final peptide.

Therefore, modified conditions are often necessary.

Step-by-Step Methodology:

Standard Conditions: Treat the resin-bound peptide with a solution of 25-50% Trifluoroacetic

Acid (TFA) in Dichloromethane (DCM) for 20-30 minutes at room temperature.

Rationale: TFA is a strong acid that protonates the Boc group, leading to its cleavage as

gaseous isobutylene and carbon dioxide. DCM serves as an inert solvent.

Self-Validation & Causality: Monitor the deprotection reaction using a qualitative test (e.g.,

Kaiser test). If the test indicates the presence of remaining protected amines, it validates the

need for more stringent conditions.

Modified Protocol (for resistant residues):

Increase the TFA concentration to 50-60%.

Prolong the reaction time to 45-60 minutes.

Perform a second, shorter TFA treatment (e.g., 10-15 minutes) after the initial wash step.

[13]

Causality: The increased acid concentration and reaction time provide the necessary

chemical potential to overcome the higher activation energy for deprotection of the

sterically or electronically hindered Boc-His(Bom) moiety.

Protocol 2: Imidazole (Bom) and Final Peptide Cleavage
The Bom group is stable to the TFA used for Boc removal but can be cleaved using strong

acids or hydrogenolysis.

Method A: Strong Acid Cleavage (Hydrogen Fluoride - HF)
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WARNING: HF is extremely toxic and corrosive. This procedure must be performed by

trained personnel in a specialized, dedicated apparatus.

Preparation: Dry the peptide-resin thoroughly under high vacuum. Place it in a specialized

HF cleavage vessel.

Scavenger Addition: Add a scavenger cocktail to the vessel. A common choice for Bom-

protected peptides is p-cresol and p-thiocresol.

Causality of Scavengers: During HF cleavage, the Bom group releases a benzyloxymethyl

cation, which can decompose to generate formaldehyde.[13] Formaldehyde can then react

with nucleophilic side chains, particularly Trp and Cys. Scavengers like thiols efficiently trap

these reactive species, preventing side product formation.[2]

Cleavage: Cool the vessel to 0°C. Condense anhydrous HF into the vessel. Stir the mixture

at 0°C for 1-2 hours.

Work-up: Remove the HF by evaporation under vacuum. Precipitate the cleaved peptide in

cold diethyl ether, wash, and lyophilize.

Method B: Palladium-Mediated Hydrogenolysis

This method offers a milder alternative to HF for removing the Bom group, though it is typically

performed in solution after the peptide has been cleaved from the resin by other means if the

linker is not also hydrogenolysis-labile.

Catalyst Preparation: Suspend the Bom-protected peptide in a suitable solvent (e.g.,

Isopropanol/Water mixture).[14]

Reaction Setup: Add 10% Palladium on Carbon (Pd/C) catalyst to the solution. For improved

reaction rates, a small amount of an acid like formic acid (HCOOH) can be added.[14]

Rationale: The Pd/C catalyst facilitates the transfer of hydrogen to the benzylic C-O bond of

the Bom group, cleaving it to yield toluene and hydroxymethyl-histidine, which subsequently

releases formaldehyde. The added water and acid can suppress side reactions and

accelerate the cleavage.[14]
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Hydrogenation: Stir the mixture under a hydrogen atmosphere (1 atm or higher pressure)

until the reaction is complete (monitor by HPLC/MS).

Work-up: Filter the reaction mixture through celite to remove the Pd/C catalyst. Evaporate

the solvent and purify the deprotected peptide.

Protocol 3: C-Terminal Methyl Ester (OMe)
Saponification
This protocol is relevant for solution-phase synthesis or fragment condensation strategies.

Reaction: Dissolve the peptide methyl ester in a mixture of an organic solvent (e.g., THF or

Methanol) and water.

Base Addition: Cool the solution to 0°C and add a stoichiometric amount (e.g., 1.05

equivalents) of 1 M aqueous Sodium Hydroxide (NaOH) dropwise.

Monitoring: Monitor the reaction progress by TLC or HPLC. The reaction is typically complete

within 15-60 minutes.

Rationale: The hydroxide ion acts as a nucleophile, attacking the ester carbonyl and leading

to the formation of the carboxylate salt and methanol.

Quenching and Work-up: Carefully neutralize the reaction with a mild acid (e.g., 1 M KHSO₄)

to pH ~4-5. Extract the product into an organic solvent or remove the organic solvent under

vacuum to precipitate the product.

IV. Analytical Quality Control
Verifying the identity and purity of Boc-His(3-Bom)-OMe HCl and its subsequent peptide

products is essential.
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Technique Purpose
Typical Parameters &
Expected Results

Reverse-Phase HPLC
Purity Assessment & Reaction

Monitoring

Column: C18 (e.g., 4.6 x 250

mm). Mobile Phase A: 0.1%

TFA in Water. Mobile Phase B:

0.1% TFA in Acetonitrile.

Gradient: Linear gradient of B

over 20-30 min. Detection: UV

at 220 nm. Expected Result: A

single major peak with >98%

purity.

Mass Spectrometry (ESI-MS) Identity Confirmation

Mode: Positive Ion

Electrospray (ESI+). Expected

Mass: For the free base

(C₂₀H₂₇N₃O₅), the calculated

monoisotopic mass is 401.19.

Expect to observe the

protonated molecular ion

[M+H]⁺ at m/z 402.2.

¹H-NMR Spectroscopy Structural Confirmation

Solvent: CDCl₃ or DMSO-d₆.

Key Expected Signals: - ~1.4

ppm (s, 9H, Boc group). - ~3.7

ppm (s, 3H, OMe group). -

Signals for the benzyl and

imidazole protons. The

chemical shifts will differ

significantly from the

corresponding N-1 (τ)

protected isomer, providing a

means of confirming

regiochemistry.

V. Safety and Handling
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General Precautions: Handle Boc-His(3-Bom)-OMe HCl in a well-ventilated fume hood.

Wear standard personal protective equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves.

Storage: Store the compound in a tightly sealed container under an inert atmosphere (e.g.,

Argon or Nitrogen) at the recommended temperature (2-8°C) to prevent degradation from

moisture and air.[7]

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Conclusion
Boc-His(3-Bom)-OMe HCl is a highly specialized and effective reagent for introducing histidine

into peptides while minimizing the risk of racemization. Its π-Bom protecting group provides a

decisive advantage over unprotected or τ-protected derivatives.[4][5] While its use requires

careful consideration of deprotection conditions—particularly the enhanced stability of the Nα-

Boc group and the potential for side reactions during Bom cleavage—the protocols outlined in

this guide provide a validated framework for its successful application. By understanding the

underlying chemical principles and adhering to robust experimental methodologies,

researchers can confidently employ this derivative to advance their work in drug discovery and

biochemical research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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